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Compound of Interest

Compound Name: 4-Iodo-2-methoxypyridine

Cat. No.: B1316693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for 4-Iodo-2-
methoxypyridine (CAS No. 98197-72-9). The information presented is intended to equip

laboratory personnel with the necessary knowledge to handle this compound responsibly,

minimizing risks and ensuring a safe research environment.

Physicochemical and Hazard Information
4-Iodo-2-methoxypyridine is a substituted pyridine derivative used in organic synthesis.[1]

Understanding its physical properties and inherent hazards is fundamental to its safe handling.

Physical and Chemical Properties
The key physicochemical properties of 4-Iodo-2-methoxypyridine are summarized in the table

below.
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Property Value Source

Molecular Formula C₆H₆INO [1]

Molar Mass 235.02 g/mol [1]

Appearance
White to light yellow solid or

colorless to light yellow liquid
[1][2][3]

Boiling Point 106 °C (at 15 Torr) [1][2]

Density 1.825 ± 0.06 g/cm³ (Predicted) [1][2]

Flash Point 104.034 °C [1]

pKa 2.02 ± 0.10 (Predicted) [1][2]

Vapor Pressure 0.038 mmHg at 25°C [1]

Solubility
Soluble in some organic

solvents
[1]

GHS Hazard Classification
While a definitive GHS classification for 4-Iodo-2-methoxypyridine is not consistently

available, data from structurally similar compounds, such as other substituted iodopyridines

and methoxypyridines, suggests the following classifications.[4][5][6] It is imperative to handle

the compound as if it possesses these hazards.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation
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Signal Word: Warning[5]

Hazard Pictograms:

alt text

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is crucial when working with 4-Iodo-2-
methoxypyridine to mitigate exposure risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Eye Protection: Wear chemical safety goggles and a face shield.[4]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for

integrity before each use.[4]

Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of

potential splashing, an apron or chemical-resistant suit should be worn.[4]

Respiratory Protection: All handling of 4-Iodo-2-methoxypyridine should be conducted in a

certified chemical fume hood to avoid inhalation of dust or vapors.[4]

Handling and Storage
Proper handling and storage are critical to maintaining the stability of the compound and

preventing accidental exposure.

Ventilation: Always handle 4-Iodo-2-methoxypyridine in a well-ventilated area, preferably

within a chemical fume hood.[1]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[1][6]
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Storage Conditions: Keep the container tightly closed and store in a cool, dry place.[1] For

long-term storage, it is recommended to keep it under an inert gas (nitrogen or argon) at 2-8

°C.[1][2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[5][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[5][6]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Spill and Disposal Procedures
Spill Response: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the

spill using an inert absorbent material. Collect the absorbed material into a sealed, labeled

container for disposal.[7]

Disposal: Dispose of 4-Iodo-2-methoxypyridine and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not allow the
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chemical to enter drains or waterways.[7][8]

Workflow and Logic Diagrams
To visually represent the safety and handling procedures, the following diagrams have been

generated using Graphviz.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-Iodo-2-methoxypyridine.

Emergency Response Logic
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Caption: Decision-making process for first aid response to exposure.

This technical guide is intended as a starting point for the safe handling of 4-Iodo-2-
methoxypyridine. It is essential to consult the most up-to-date Safety Data Sheet (SDS) from

the supplier and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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